1,3-Diaminoguanidine hydrochloride
Overview
Description
1,3-Diaminoguanidine hydrochloride is a white or grayish crystalline powder . It is used as an intermediate for the synthesis of energetic salts or materials based on dinitroguanidine . It also undergoes condensation reactions with various compounds to yield different derivatives .
Synthesis Analysis
1,3-Diaminoguanidine hydrochloride can be synthesized through various methods. For instance, it can undergo a condensation reaction with 4-isothiocyanato-4-methylpentane-2-one to yield condensed pyrimidines . It can also react with various aldehydes and ketones to yield bis guanidine derivatives .
Molecular Structure Analysis
The molecular formula of 1,3-Diaminoguanidine hydrochloride is CH8ClN5 . Its molecular weight is 125.56 g/mol . The InChIKey of the compound is HAZRIBSLCUYMQP-UHFFFAOYSA-N .
Chemical Reactions Analysis
1,3-Diaminoguanidine hydrochloride undergoes condensation reactions with various compounds. For example, it reacts with 4-isothiocyanato-4-methylpentane-2-one to yield condensed pyrimidines . It can also react with various aldehydes and ketones to yield bis guanidine derivatives .
Physical And Chemical Properties Analysis
1,3-Diaminoguanidine hydrochloride is a white or grayish crystalline powder . It has a melting point of 170°C . It is soluble in water .
Scientific Research Applications
Perovskite Solar Cells
1,3-Diaminoguanidine monohydrochloride (DAGCl) has been used as an effective additive in the fabrication of perovskite solar cells . The incorporation of DAGCl in the MAPbI3 film can increase the perovskite grain size and reduce trap density, consequently increasing the carrier lifetime and reducing charge recombination . This leads to an improvement in maximum power conversion efficiency from 19.1% to 20.3% .
High-Performance Liquid Chromatography (HPLC)
DAGCl is an analyte for High-Performance Liquid Chromatography (HPLC) . HPLC is a technique in analytical chemistry used to separate, identify, and quantify each component in a mixture. It relies on pumps to pass a pressurized liquid solvent containing the sample mixture through a column filled with a solid adsorbent material.
Synthesis of Energetic Salts
DAGCl also functions as an intermediate for the synthesis of energetic salts or materials based on dinitroguanidine . Energetic materials are a class of materials with high amount of stored chemical energy that can be released.
Antiprotozoal Drug Synthesis
In the pharmaceutical industry, DAGCl is used as an important intermediate in the synthesis of the antiprotozoal drug Chlorbenzoxamine . This drug is mainly used to treat coccidiosis in chickens and rabbits .
Safety and Hazards
When handling 1,3-Diaminoguanidine hydrochloride, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation . All sources of ignition should be removed .
Mechanism of Action
Target of Action
It is known to be an intermediate in the synthesis of other compounds, such as dinitroguanidine , which suggests that it may interact with various biological targets depending on the specific context.
Mode of Action
1,3-Diaminoguanidine monohydrochloride undergoes condensation reactions with various compounds. For instance, it reacts with 4-isothiocyanato-4-methylpentane-2-one to yield condensed pyrimidines and with various aldehydes and ketones to yield bis guanidine derivatives . These reactions suggest that the compound can interact with its targets through the formation of covalent bonds, leading to changes in the chemical structure of the target molecules.
Pharmacokinetics
Its solubility in water suggests that it could potentially be well-absorbed and distributed in the body.
Action Environment
The action of 1,3-Diaminoguanidine monohydrochloride can be influenced by various environmental factors. For instance, its reactivity could be affected by the pH and temperature of the environment . Additionally, its hygroscopic nature suggests that it could be sensitive to moisture in the environment.
properties
IUPAC Name |
1,2-diaminoguanidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH7N5.ClH/c2-1(5-3)6-4;/h3-4H2,(H3,2,5,6);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HAZRIBSLCUYMQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=NN)(N)NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=N\N)(\N)/NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH8ClN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
4364-78-7 (Parent) |
Source
|
| Record name | 1,3-Diaminoguanidine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036062198 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Diaminoguanidine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038360746 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID8068092 |
Source
|
| Record name | Carbonimidic dihydrazide, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8068092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Diaminoguanidine monohydrochloride | |
CAS RN |
38360-74-6, 36062-19-8 |
Source
|
| Record name | Carbonimidic dihydrazide, hydrochloride (1:?) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=38360-74-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Diaminoguanidine monohydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36062-19-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Diaminoguanidine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036062198 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Diaminoguanidine hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0038360746 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Carbonimidic dihydrazide, hydrochloride (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Carbonimidic dihydrazide, hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8068092 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-diaminoguanidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.035 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3-diaminoguanidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.048.983 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,3-DIAMINOGUANIDINE HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/014Y506OEG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential applications of 1,3-diaminoguanidine hydrochloride in medicinal chemistry?
A1: 1,3-Diaminoguanidine hydrochloride serves as a valuable building block in synthesizing various heterocyclic compounds, particularly condensed pyrimidines and triazoles. [, ] These heterocyclic compounds demonstrate potential for biological activity, specifically as anti-inflammatory and analgesic agents. [] For instance, condensation reactions of 1,3-diaminoguanidine hydrochloride with different isothiocyanates yielded compounds with promising analgesic activity. []
Q2: How does the structure of 1,3-diaminoguanidine hydrochloride lend itself to the development of novel energetic materials?
A2: The high nitrogen content in 1,3-diaminoguanidine hydrochloride makes it a suitable precursor for synthesizing energetic materials. [] Researchers have successfully synthesized novel 1,2,4-triazole-based systems using 1,3-diaminoguanidine hydrochloride monohydrate as the starting material. [] These nitrogen-rich triazole compounds hold promise for applications in high-energy-density material science. []
Q3: Can you elaborate on the use of 1,3-diaminoguanidine hydrochloride in modifying membrane properties and its implications?
A3: 1,3-diaminoguanidine hydrochloride, alongside dopamine and amino-modified graphene oxide, can modify polyvinylidene fluoride (PVDF) membranes to enhance their antifouling properties. [] Incorporating 1,3-diaminoguanidine hydrochloride introduces guanidyl groups on the membrane surface, improving hydrophilicity and contributing to antimicrobial activity. [] This modification results in a membrane with enhanced performance, particularly in resisting organic fouling and exhibiting antimicrobial properties. []
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